Cas no 476642-69-0 ((2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide)

The compound (2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide is a synthetic organic compound with significant potential in chemical research. It boasts a unique structural framework, offering versatile reactivity in various organic transformations. Its 1,3-thiazole and thiophene rings provide opportunities for cross-coupling reactions, while the prop-2-enamide group allows for further functionalization. This compound's distinct structure and reactivity profile make it a valuable tool for the development of novel chemical entities.
(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide structure
476642-69-0 structure
Product Name:(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide
CAS No:476642-69-0
MF:C15H11N3O4S2
MW:361.395540475845
CID:6111413
PubChem ID:6271158
Update Time:2025-06-20

(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • 2-Propenamide, N-[4-(5-methyl-2-furanyl)-2-thiazolyl]-3-(5-nitro-2-thienyl)-
    • SR-01000008810
    • (E)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide
    • SR-01000008810-1
    • AKOS024598730
    • (E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • 476642-69-0
    • (2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • F0737-0313
    • Inchi: 1S/C15H11N3O4S2/c1-9-2-5-12(22-9)11-8-23-15(16-11)17-13(19)6-3-10-4-7-14(24-10)18(20)21/h2-8H,1H3,(H,16,17,19)
    • InChI Key: WJAXBYQGSOGMJQ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(C)O2)=CS1)(=O)C=CC1SC([N+]([O-])=O)=CC=1

Computed Properties

  • Exact Mass: 361.01909819g/mol
  • Monoisotopic Mass: 361.01909819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 1.507±0.06 g/cm3(Predicted)
  • pka: 6.54±0.70(Predicted)

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